Cas no 2137575-15-4 (Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl-)

• Product Name: Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl-
• CAS No: 2137575-15-4
• MF: C₁₅H₂₁BrN₂O₃
• MW: 357.242843389511
• CID: 5298107
• Update Time: 2025-07-20

Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl-

• Inchi： 1S/C15H21BrN2O3/c1-3-11-8-17(9-12(4-2)21-11)10-13-14(16)6-5-7-15(13)18(19)20/h5-7,11-12H,3-4,8-10H2,1-2H3
• InChI Key： YUUJCSZYPSLYCC-UHFFFAOYSA-N
• SMILES： N1(CC2=C([N+]([O-])=O)C=CC=C2Br)CC(CC)OC(CC)C1

Additional information on Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl-

Comprehensive Overview of Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl- (CAS No. 2137575-15-4)

The compound Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl- (CAS No. 2137575-15-4) is a specialized morpholine derivative with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a morpholine ring with a 2-bromo-6-nitrophenyl substituent and diethyl groups, making it a subject of interest for drug discovery and material science applications. Its CAS number 2137575-15-4 ensures precise identification in regulatory and scientific databases.

In recent years, the demand for morpholine-based compounds has surged due to their versatility in synthesizing bioactive molecules. Researchers are particularly intrigued by the bromo-nitro-phenyl moiety, which is often associated with antimicrobial and anti-inflammatory properties. The diethyl groups further enhance the compound's lipophilicity, potentially improving its bioavailability. These attributes align with current trends in small-molecule drug development, where structural modifications are critical for optimizing therapeutic efficacy.

The synthesis of Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl- involves multi-step organic reactions, including alkylation and nitration processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural validation. This compound’s molecular weight and logP value are frequently analyzed to predict its pharmacokinetic behavior, a topic highly searched in computational chemistry forums.

From an industrial perspective, CAS 2137575-15-4 is explored for its role in catalysis and polymer stabilization. Its nitro-aromatic component is studied for electron-withdrawing effects, relevant to organic electronics and photovoltaic materials. These applications resonate with the growing focus on sustainable chemistry and green synthesis, addressing frequent queries about eco-friendly alternatives in chemical manufacturing.

Safety and handling of Morpholine, 4-[(2-bromo-6-nitrophenyl)methyl]-2,6-diethyl- adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper PPE and ventilation are recommended during handling. This aligns with broader discussions on lab safety best practices, a recurring theme in scientific community searches.

In summary, 2137575-15-4 represents a promising scaffold for interdisciplinary research. Its structural complexity and functional diversity make it a valuable candidate for medicinal chemistry, material science, and industrial applications. As interest in tailored organic compounds grows, this morpholine derivative is poised to play a pivotal role in innovation.